Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Methanol ; 1 h, rt → reflux; reflux → 0 °C
1.2 Reagents: Sodium borohydride ; 1 h, 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1, 0 °C
2.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ; 10 h, 112 °C
2.2 Reagents: Ammonia Solvents: Methanol ; rt → 40 °C; 1 h, 40 °C; 5 h, 40 °C
2.3 Reagents: Sodium Solvents: Ethanol ; 6 h, 78 °C
2.4 Reagents: Hydrochloric acid Solvents: Water ; pH 7
3.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 2 h, 20 °C
3.2 Reagents: 1-Hydroxybenzotriazole , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ; 14 h, 25 °C
4.1 Reagents: Acetic anhydride Solvents: Ethyl acetate ; 25 °C; 1 h, 25 °C
4.2 Reagents: Ethyl chloroformate Solvents: Tetrahydrofuran ; 2 h, 65 °C
4.3 Solvents: Methanol ; 2 h, 65 °C
4.4 Reagents: Sodium ethoxide ; 5 h, 65 °C
4.5 Solvents: Water ; 2 h, 65 °C
4.6 Reagents: Hydrochloric acid Solvents: Water ; pH 7, 65 °C
5.1 Reagents: Sodium Solvents: Ethanol ; 20 h, 78 °C
5.2 Reagents: Hydrochloric acid Solvents: Water ; pH 7
Reference
Improved synthesis of mirodenafil
Sun, Zhao-zhu; et al,
Zhongguo Yaowu Huaxue Zazhi,
2015,
25(1),
35-39